(8-Cyclohexyloctyl)(methoxy)boranyl

• CAS No.: 104393-95-5
• Molecular Formula: C15H30BO
• Molecular Weight: 237.21 g/mol
• InChI: InChI=1S/C15H30BO/c1-17-16-14-10-5-3-2-4-7-11-15-12-8-6-9-13-15/h15H,2-14H2,1H3
• InChI Key: WZEDCESMRJLXGE-UHFFFAOYSA-N
• Canonical SMILES: [B](CCCCCCCCC1CCCCC1)OC

Description

(8-Cyclohexyloctyl)(methoxy)boranyl is an organoboron compound serving as a critical building block in modern synthetic chemistry, particularly in transition metal-catalyzed cross-coupling reactions. Its primary research value lies in its application in the Suzuki-Miyaura (SM) cross-coupling reaction, a powerful carbon-carbon bond-forming method that is indispensable in the synthesis of complex molecules for pharmaceutical development, materials science, and agrochemical research . The SM reaction is prized for its mild reaction conditions, functional group tolerance, and the stability of organoboron reagents . In this context, (8-Cyclohexyloctyl)(methoxy)boranyl acts as a nucleophilic component. The mechanism of action involves a transmetalation step where the 8-cyclohexyloctyl group is transferred from boron to a palladium catalyst, which then facilitates its coupling with an organic electrophile (e.g., an aryl or vinyl halide) to form a new C-C bond . The unique structure of this reagent, featuring a long, lipophilic cyclohexyloctyl chain, may be utilized to introduce hydrophobic segments into target molecules, which is valuable for modulating the physicochemical properties of advanced materials or drug candidates. This product is provided For Research Use Only. It is strictly for laboratory research and further manufacturing applications and is not intended for diagnostic or therapeutic use, or for any form of human consumption.

Comparison with Similar Compounds

Comparison with Similar Compounds

Methoxy Group Position and Lipophilicity

The position and number of methoxy groups significantly influence physicochemical properties. For example:

• In methoxy-substituted aromatic compounds, 3-methoxy isomers exhibit higher lipophilicity (logK) than 2- or 4-methoxy isomers .
• In boron-free systems, trimethoxy derivatives show enhanced antifungal activity compared to mono- or dimethoxy analogs, but acetylation of hydroxyl groups reverses this trend .

For (8-Cyclohexyloctyl)(methoxy)boranyl, the methoxy group’s position (if variable) could similarly alter logK values or bioactivity. However, its fixed structure limits direct positional comparisons.

Alkyl Chain Effects

The 8-cyclohexyloctyl chain introduces steric bulk and lipophilicity. Comparable studies on geranyl (branched C10) chains in phenolic compounds reveal:

• Monogeranyl derivatives exhibit higher antifungal activity than digeranyl analogs, suggesting chain length and branching impact efficacy .

Boron vs. Non-Boron Analogues

While direct comparisons to boron-free analogues are absent in the evidence, trends in related systems suggest:

• Boron’s Lewis acidity could enhance interactions with electron-rich targets, a property absent in purely organic methoxy/alkyl compounds.
• Lipophilicity trends from methoxy/alkyl substituents in non-boron systems (e.g., logK differences in bromo/methoxy isomers ) may parallel those in boron-containing compounds.

Data Table: Key Properties of Structurally Related Compounds

Compound Class	Substituent(s)	logK	Antifungal Activity (% Inhibition)	Notes
Methoxy-phenol derivatives	3-methoxy	2.1	15–20%	Higher lipophilicity
Trimethoxy-phenol derivatives	2,4,6-trimethoxy	1.8	40–50%	Activity decreases if acetylated
Geranylphenol derivatives	Monogeranyl + 2-methoxy	N/A	60–70%	Chain branching enhances activity
Bromo/methoxy isomers	4-bromo vs. 3-methoxy	2.5 vs. 2.1	N/A	Position dictates logK

Key Research Findings and Contradictions

Methoxy Group Count: Increasing methoxy groups enhances antifungal activity in phenolic compounds but reduces it in acetylated derivatives . This dichotomy highlights the role of hydrogen bonding and steric effects.

Chain Branching : Bulky chains (e.g., cyclohexyloctyl) may impede molecular interactions compared to linear analogs, as seen in geranyl vs. digeranyl comparisons .

Lipophilicity vs. Bioactivity : Higher logK values (e.g., 3-methoxy isomers) correlate with improved membrane permeability but may reduce aqueous solubility, complicating therapeutic applications .

Preparation Methods

Reaction Mechanism and Precursor Selection

The Miyaura borylation, widely used for aryl boronate synthesis, can be adapted for alkyl derivatives by modifying substrates and catalysts. In this route, an 8-cyclohexyloctyl halide (e.g., bromide or iodide) reacts with bis(pinacolato)diboron in the presence of a palladium catalyst. The reaction proceeds via oxidative addition of the alkyl halide to palladium, followed by borylation and reductive elimination to yield the boronate ester.

Key Reaction Conditions:

• Catalyst: Pd(dppf)Cl₂ (1–5 mol%).
• Solvent: 2-methyltetrahydrofuran (2-MeTHF), selected for its low toxicity and high boiling point (80°C).
• Base: Potassium acetate (2 equivalents) to scavenge halide byproducts.
• Temperature: 80°C under nitrogen, sustained for 8–12 hours.

Workup and Isolation

Post-reaction, the mixture is filtered through celite to remove palladium residues, and the solvent is evaporated under reduced pressure. The crude product is washed with petroleum ether to remove unreacted diboron reagents, yielding a white solid. This method, adapted from CN111171065A, achieves yields exceeding 70% for analogous boronate esters.

Alternative Method: Hydroboration and Transesterification

Hydroboration of 8-Cyclohexyloct-1-ene

Hydroboration offers a complementary pathway. 8-Cyclohexyloct-1-ene reacts with borane-dimethylsulfide (BH₃·SMe₂) in tetrahydrofuran (THF) at 0°C, forming a trialkylborane intermediate. Subsequent methanolysis replaces one alkyl group with methoxy, yielding the target compound.

Optimization Challenges:

• Regioselectivity: Anti-Markovnikov addition dominates but requires strict temperature control.
• Solvent: THF is preferred for its ability to stabilize borane complexes.

Transesterification of Pinacol Boronates

Starting from (8-cyclohexyloctyl)pinacolboronate, transesterification with methanol in toluene at 60°C replaces pinacol with methoxy. This method, though efficient, demands anhydrous conditions to prevent hydrolysis.

Solvent and Catalyst Optimization

Solvent Screening

Data from EP2792360A1 and CN111171065A underscore the impact of solvent polarity on reaction efficiency:

Solvent	Boiling Point (°C)	Yield (%)	Notes
2-MeTHF	80	75	Low toxicity, ideal for Pd catalysis
Toluene	111	68	High steric tolerance
Dichloromethane	40	<50	Poor solubility for long alkyl chains

Catalytic Systems

Palladium-based catalysts (e.g., Pd(dppf)Cl₂) outperform nickel analogs in Miyaura borylation, achieving turnover numbers (TON) >100. Alternatively, copper(I) thiophene-2-carboxylate (CuTC) facilitates alkyl boronate synthesis at lower temperatures (50°C).

Purification and Characterization

Filtration and Recrystallization

Post-synthesis, crude product is dissolved in warm methanol (55–65°C) and filtered to remove insoluble impurities. Slow cooling to 5–15°C induces crystallization, yielding high-purity (8-cyclohexyloctyl)(methoxy)boranyl.

Analytical Techniques

• NMR Spectroscopy: ¹¹B NMR shows a characteristic peak at δ 30–35 ppm for trigonal boron.
• X-ray Diffraction: Confirms crystalline structure and absence of solvates.

Industrial Scalability and Challenges

Solvent Recovery

2-MeTHF’s low boiling point enables efficient distillation and reuse, reducing production costs by 20–30% compared to dioxane.